Cas no 944899-05-2 (Methyl 3-iodo-1H-indazole-7-carboxylate)

• Product Name: Methyl 3-iodo-1H-indazole-7-carboxylate
• CAS No: 944899-05-2
• MF: C₉H₇IN₂O₂
• MW: 302.068554162979
• MDL: MFCD09749943
• CID: 840475
• PubChem ID: 24729392
• Update Time: 2024-10-25

Methyl 3-iodo-1H-indazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-1H-indazole-7-carboxylate
• 3-Iodo-methyl [1]indazole-7-carboxylate
• Methyl 3-iodoindazole-7-carboxylate
• Methyl 3-iodo-1H-indazole-7-carboxylate (ACI)

• MDL： MFCD09749943
• Inchi： 1S/C9H7IN2O2/c1-14-9(13)6-4-2-3-5-7(6)11-12-8(5)10/h2-4H,1H3,(H,11,12)
• InChI Key： BGYFLVURLOZQLU-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C(C(=NN2)I)C=CC=1)OC

Computed Properties

• Exact Mass: 301.95523g/mol
• Monoisotopic Mass: 301.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles